![molecular formula C6H8O2S B6601329 3-methyl-2,5-dihydrothiophene-2-carboxylic acid CAS No. 81292-72-0](/img/structure/B6601329.png)
3-methyl-2,5-dihydrothiophene-2-carboxylic acid
Overview
Description
3-methyl-2,5-dihydrothiophene-2-carboxylic acid, also known as MDC, is an organic compound with a wide range of applications in organic chemistry and biochemistry. It is a colorless, water-soluble solid, and is commonly used in the synthesis of various compounds and as a component of many biochemical processes. MDC has been used in a variety of scientific research applications, including drug discovery, drug metabolism, and biocatalysis. It has also been used in the synthesis of various drugs and in the development of new drugs.
Scientific Research Applications
Synthesis and Reactivity
One-Pot Synthesis and Diels-Alder Reactivity : 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid has been involved in one-pot syntheses. For example, 2,5-dihydrothiophene-1,1-dioxide-3-carboxylic acid, a derivative, was prepared in a one-pot reaction, showing a high conversion rate and stability as a precursor for other compounds. This precursor exhibited high conversions to Diels-Alder adducts with various dienophiles (Andrade et al., 2003).
Assembly and Structural Studies : A study on methyl-3-aminothiophene-2-carboxylate, closely related to this compound, provided insights into its crystal structure, molecular interactions, and properties, highlighting its potential in organic synthesis, medicine, and other applications (Tao et al., 2020).
Synthesis of Substituted 2,5-Dihydrothiophenes : A novel sequential multicomponent reaction was reported for the efficient synthesis of fully substituted 2,5-dihydrothiophenes. This process allowed the choice of up to six different variations in the architecture of the final products, providing a flexible approach to designing and synthesizing thiophene derivatives (Mari et al., 2018).
Optical and Electrochemical Properties
Functionalization with Amino Acids : The synthesis and characterization of thiophene derivatives functionalized with amino acids were detailed, offering insights into their stability, optical, and electrochemical properties. These properties make them suitable for various applications including materials science and sensor technology (McTiernan & Chahma, 2010).
Photoremovable Protecting Group for Carboxylic Acids : Studies on 2,5-dimethylphenacyl esters, related to the thiophene structure, demonstrated their use as photoremovable protecting groups for carboxylic acids. This property is crucial in synthetic chemistry, particularly in the development of 'caged compounds' for controlled release applications (Zabadal et al., 2001).
Biochemical Interactions and Sensors
- Protein Detection Sensor : A derivative of thiophene, 3,3″-dihexyl-2,2′:5′,2″-terthiophene-5-carboxylic acid, was synthesized and its application as a fluorescent biosensor was investigated. The study showed its potential in protein analysis, as it displayed enhanced monomer emission upon binding to Bovine Serum Albumin and enhanced dimer emission with Lectin from Triticum vulgaris (Hu et al., 2016).
properties
IUPAC Name |
3-methyl-2,5-dihydrothiophene-2-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O2S/c1-4-2-3-9-5(4)6(7)8/h2,5H,3H2,1H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQSOAFTYZPWGME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCSC1C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.